2-[3-(1-benzyl-1H-imidazol-2-yl)-1-piperidinyl]-1-(1-methyl-1H-pyrrol-2-yl)-2-oxoethanone

• IUPAC Name: 1-[3-(1-benzylimidazol-2-yl)piperidin-1-yl]-2-(1-methylpyrrol-2-yl)ethane-1,2-dione
• InChI: InChI=1S/C22H24N4O2/c1-24-12-6-10-19(24)20(27)22(28)26-13-5-9-18(16-26)21-23-11-14-25(21)15-17-7-3-2-4-8-17/h2-4,6-8,10-12,14,18H,5,9,13,15-16H2,1H3
• InChI Key: WLSWTZBTJLJBFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C(=O)N2CCCC(C2)C3=NC=CN3CC4=CC=CC=C4
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

2-[3-(1-benzyl-1H-imidazol-2-yl)-1-piperidinyl]-1-(1-methyl-1H-pyrrol-2-yl)-2-oxoethanone is a useful research compound. Its molecular formula is C22H24N4O2 and its molecular weight is 376.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.18992602 g/mol and the complexity rating of the compound is 563. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Novel Derivatives

The compound's relevance in synthetic chemistry is highlighted through the development of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives. Utilizing a synthesis process involving 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and different ethyl 2,4-dioxo-4-arylbutanoate derivatives, researchers have efficiently produced a novel series of compounds. This synthesis, facilitated by piperidine in refluxing ethanol, yields products in good to excellent yields within a short duration (25-45 min) (Goli-Garmroodi et al., 2015).

Optical Properties and Material Applications

The compound's derivatives have been explored for their optical properties, particularly in the context of emitters with large Stokes' shift. A study on 1,3-diarylated imidazo[1,5-a]pyridine derivatives demonstrates this application. These compounds exhibit absorption and fluorescence with a significant Stokes' shift, which is pivotal for creating luminescent materials at low cost (Volpi et al., 2017).

Catalytic and Reactivity Studies

Further, its application extends to catalytic processes and reactivity studies, as demonstrated in the synthesis of functionalized benzimidazothiazoles. Here, the compound partakes in PdI2/KI-catalyzed oxidative aminocarbonylation reactions, showcasing its utility in constructing complex molecular architectures (Veltri et al., 2016).

Structural and Mechanistic Insights

The compound's structural aspects and potential for forming complexes are underlined in studies where its derivatives form diiron(III) complexes, serving as functional models for methane monooxygenases. These complexes exhibit selective hydroxylation of alkanes, suggesting a model for understanding enzymatic reactions in nature (Sankaralingam & Palaniandavar, 2014).